Cas no 526-84-1 (2-Butenedioic acid,2,3-dihydroxy-, (2Z)-)

• Product Name: 2-Butenedioic acid,2,3-dihydroxy-, (2Z)-
• CAS No: 526-84-1
• MF: C₄H₄O₆
• MW: 148.070961952209
• CID: 374132
• PubChem ID: 54677927
• Update Time: 2025-04-19

2-Butenedioic acid,2,3-dihydroxy-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2,3-dihydroxy-, (2Z)-
• Dihydroxymaleic acid
• 2,3-Dihydroxymaleic acid
• 2-Butenedioic acid, 2,3-dihydroxy-, (Z)- (9CI)
• Maleic acid, dihydroxy- (8CI)
• NSC 30238
• Maleic acid, dihydroxy-
• (2Z)-2,3-Dihydroxy-2-butenedioic acid
• NSC30238
• 776QC6WN6H
• DIHYDROXYMALEIC ACID [MI]
• 526-84-1
• 2-Butenedioic acid,3-dihydroxy-, (Z)-
• 1,2-dihydroxyethylenedicarboxylic acid
• (Z)-2,3-dihydroxybut-2-enedioic acid
• NSC524920
• NSC-30238
• NSC-524920
• EINECS 208-397-4
• SCHEMBL48638
• DTXSID301033972
• 2-Butenedioic acid, 2,3-dihydroxy-, (Z)-
• 2-Butenedioic acid, 2,3-dihydroxy-, (2Z)-
• UNII-776QC6WN6H
• Q27266555
• NS00080070
• BZCOSCNPHJNQBP-UPHRSURJSA-N

• Inchi： 1S/C4H4O6/c5-1(3(7)8)2(6)4(9)10/h5-6H,(H,7,8)(H,9,10)/b2-1-
• InChI Key： BZCOSCNPHJNQBP-UPHRSURJSA-N
• SMILES： O/C(/C(=O)O)=C(/C(=O)O)\O

Computed Properties

• Exact Mass: 148.00072
• Monoisotopic Mass: 148.00078784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.4734 (rough estimate)
• Melting Point: 155°C (rough estimate)
• Boiling Point: 188.61°C (rough estimate)
• Refractive Index: 1.5860 (estimate)
• PSA: 115.06

2-Butenedioic acid,2,3-dihydroxy-, (2Z)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids